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Compound of Interest

Compound Name: EZM 2302
Cat. No.: B15588367
Get Quote
\ J

This document provides crucial safety and logistical information for the proper handling and
disposal of EZM 2302, a potent and orally active CARM1 inhibitor. Adherence to these
procedures is vital for ensuring the safety of laboratory personnel and maintaining
environmental compliance. This guide is intended for researchers, scientists, and professionals
in drug development who handle this compound.

Immediate Safety and Handling Precautions

Before handling EZM 2302, it is imperative to be familiar with its potential hazards. One safety
data sheet (SDS) classifies EZM 2302 as harmful if swallowed (Acute toxicity, oral - Category
4)[1]. However, another SDS states the substance is not classified according to the Globally
Harmonized System (GHS)[2]. Given this discrepancy, it is prudent to handle the compound
with care.

Personal Protective Equipment (PPE) and Handling:

» Ventilation: Always handle EZM 2302 in a well-ventilated area or under a chemical fume
hood to minimize inhalation of dust or aerosols.[1]
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o Gloves: Wear appropriate chemical-resistant gloves. Inspect them before use and employ
proper removal techniques to prevent skin contact.[1]

o Eye Protection: Use splash goggles or a face shield to safeguard against eye contact.[1]
o Protective Clothing: A lab coat is mandatory to prevent skin exposure.[1]

» Hygiene: Wash hands and face thoroughly after handling. Do not eat, drink, or smoke in the
designated work area.

Quantitative Data for EZM 2302

For risk assessment and proper handling, the following quantitative data is available:

Property Value Source
Molecular Formula C29H37CIN60O5 MedChemExpress
Molecular Weight 585.09 g/mol MedChemExpress
Relative Density 1.36 g/cm3 [1]

Solubility in DMSO

93 mg/mL (158.94 mM)

Selleck Chemicals

100 mg/mL (170.91 mM)

[3]

Storage of Powder

-20°C for 3 years

[3]

Storage in Solvent

-80°C for 1 year

[3]

-20°C for 6 months

[4]

Step-by-Step Disposal Procedures

The recommended and safest method for the disposal of EZM 2302 is through a licensed
professional waste disposal service. Do not attempt to neutralize or treat the chemical waste
yourself.

1. Surplus and Unwanted Material:
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» Container and Labeling: Keep the chemical in its original, tightly sealed container. Ensure the
label is clear, legible, and correctly identifies the contents as hazardous waste.

o Professional Disposal: Arrange for collection by your institution's Environmental Health and
Safety (EHS) office or a certified chemical waste disposal company.

2. Reaction Mixtures:

e Any reaction mixture containing EZM 2302 must be disposed of as hazardous waste.
o Collect the waste in a designated, properly labeled, and sealed container.
» Provide the waste disposal service with a complete list of all constituents in the mixture.

3. Contaminated Materials and Packaging:

o PPE and Labware: Dispose of all contaminated items, including gloves, absorbent pads, and
disposable labware, as hazardous waste. Place them in a suitable, sealed container for
disposal.[5]

o Empty Containers: Treat empty containers as hazardous waste as they will retain chemical
residue. Dispose of them in the same manner as the unused product. Do not rinse them into
the sanitary sewer system.[5]

4. Spill Protocol:

o Evacuate and Ventilate: Immediately evacuate all non-essential personnel from the spill area
and ensure the area is well-ventilated.

o Absorb and Collect: Carefully cover the spill with an inert absorbent material. Once the liquid
is fully absorbed, use non-sparking tools to gently sweep or scoop the material into a
suitable, sealable container designated for hazardous waste.[5]

o Decontaminate the Area: Clean the spill area with soap and water, and collect all cleaning
materials for disposal as hazardous waste.[5]

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of EZM 2302.
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Caption: Logical workflow for the safe disposal of EZM 2302 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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